![molecular formula C7H15NO B6256233 methyl[(2-methyloxolan-3-yl)methyl]amine, Mixture of diastereomers CAS No. 1510407-64-3](/img/no-structure.png)
methyl[(2-methyloxolan-3-yl)methyl]amine, Mixture of diastereomers
Description
Methyl[(2-methyloxolan-3-yl)methyl]amine is a chemical compound with the molecular formula C7H15NO . It is also known by other names such as 3-Furanmethanamine, tetrahydro-N,2-dimethyl-, and n-Methyl-1-(2-methyltetrahydrofuran-3-yl)methanamine .
Molecular Structure Analysis
The InChI code for methyl[(2-methyloxolan-3-yl)methyl]amine is1S/C7H15NO/c1-7(6-8-2)4-3-5-9-7;/h8H,3-6H2,1-2H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model for further analysis. Physical And Chemical Properties Analysis
Methyl[(2-methyloxolan-3-yl)methyl]amine has a molecular weight of 129.2 . The compound is a powder at room temperature . More detailed physical and chemical properties are not provided in the search results.Safety and Hazards
Methyl[(2-methyloxolan-3-yl)methyl]amine is associated with several hazard statements including H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl[(2-methyloxolan-3-yl)methyl]amine, Mixture of diastereomers' involves the reaction of 2-methyloxolane-3-carboxaldehyde with methylamine in the presence of a reducing agent to form the desired product. The reaction is expected to yield a mixture of diastereomers due to the presence of a chiral center in the starting material.", "Starting Materials": ["2-methyloxolane-3-carboxaldehyde", "methylamine", "reducing agent"], "Reaction": ["Step 1: Add 2-methyloxolane-3-carboxaldehyde to a reaction flask", "Step 2: Add methylamine to the reaction flask", "Step 3: Add a reducing agent to the reaction flask", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent", "Step 6: Purify the product using column chromatography or recrystallization"] } | |
CAS RN |
1510407-64-3 |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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